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Compound of Interest

Compound Name: p-Ethynylphenylalanine

Cat. No.: B3050686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of p-Ethynylphenylalanine (p-EPA), a versatile non-

canonical amino acid. It details its core physicochemical properties, its potent biochemical

activity as an inhibitor of serotonin synthesis, and its application as a bio-orthogonal probe for

chemical biology and proteomics.

Core Physicochemical and Biophysical Properties
p-Ethynylphenylalanine is an analogue of L-phenylalanine distinguished by an ethynyl group

at the para position of the phenyl ring. This modification is central to its dual functionality.

Physical and Chemical Data
The fundamental properties of p-EPA are summarized below, providing essential information for

its use in experimental settings.
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Property Value Reference

IUPAC Name
(2S)-2-amino-3-(4-

ethynylphenyl)propanoic acid
[1]

Molecular Formula C₁₁H₁₁NO₂ [1]

Molecular Weight 189.21 g/mol [1]

CAS Number 278605-15-5 [1]

Structure
L-phenylalanine with a terminal

alkyne at the para-position.
[2]

Solubility

DMSO: 2.22 mg/mL (11.73

mM) 1M NaOH: 240 mg/mL

(pH 11) 1M HCl: 240 mg/mL

(pH 1)

[2]

Spectroscopic Properties
The aromatic ring and conjugated ethynyl group give p-EPA distinct spectroscopic

characteristics. While specific data for p-EPA is not extensively published, its properties can be

inferred from its structural similarity to phenylalanine. The phenyl group is the primary

chromophore.

Parameter Description

UV Absorbance

Like phenylalanine, p-EPA is expected to absorb

UV light with a primary peak in the range of 250-

260 nm and a smaller peak around 210 nm due

to the π→π* transitions of the aromatic ring.[3]

Intrinsic Fluorescence

Phenylalanine exhibits fluorescence with an

emission maximum around 280-283 nm when

excited near 260 nm.[4] p-EPA is expected to

have similar, albeit modulated, fluorescent

properties. Its primary utility in fluorescence

studies, however, comes from its ability to be

"clicked" to a bright external fluorophore.
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Biochemical Activity and Pharmacological Profile
The primary biochemical function of p-EPA is the potent and selective inhibition of tryptophan

hydroxylase (TPH), the rate-limiting enzyme in serotonin biosynthesis.

Inhibition of Tryptophan Hydroxylase (TPH)
p-EPA acts as a competitive and reversible inhibitor of TPH, directly competing with the native

substrate, L-tryptophan.[2][5] This action effectively blocks the first step in the synthesis of

serotonin (5-hydroxytryptamine, 5-HT).[5] Its high selectivity for TPH over other aromatic amino

acid hydroxylases, such as tyrosine hydroxylase and phenylalanine hydroxylase, makes it a

precise tool for studying the serotonergic system.[5]
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Step 1: Genetic Incorporation

Step 2: Bio-orthogonal Ligation (CuAAC)

Step 3: Analysis

1. Engineer Plasmid
(Gene of Interest with TAG codon)

2. Co-transform E. coli with GOI
and aaRS/tRNA plasmids

3. Culture cells in media
supplemented with p-EPA

4. Induce & Purify Protein

Protein with
incorporated p-EPA

5. Perform Click Reaction
with Azide-Probe (e.g., Fluorophore)

Labeled Protein
Conjugate

6. Analyze Labeled Protein
(SDS-PAGE, Mass Spec, Imaging)

Azide-Probe

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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